Cas no 1864062-72-5 (3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride)

• Product Name: 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride
• CAS No: 1864062-72-5
• MF: C₁₃H₂₀ClNOS
• MW: 273.822001457214
• CID: 5699721
• PubChem ID: 72716550
• Update Time: 2025-10-30

3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-([(4-METHOXYPHENYL)SULFANYL]METHYL)PIPERIDINEHYDROCHLORIDE
• 1864062-72-5
• F2167-0584
• 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride
• EN300-241426
• AKOS026746942
• 3-([(4-METHOXYPHENYL)SULFANYL]METHYL)PIPERIDINE HYDROCHLORIDE

• Inchi： 1S/C13H19NOS.ClH/c1-15-12-4-6-13(7-5-12)16-10-11-3-2-8-14-9-11;/h4-7,11,14H,2-3,8-10H2,1H3;1H
• InChI Key： CRGHPBMHQFHCGN-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC)CC1CNCCC1

Computed Properties

• Exact Mass: 273.0954131g/mol
• Monoisotopic Mass: 273.0954131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride

Professional Introduction to 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride (CAS No. 1864062-72-5)

3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride, with the CAS number 1864062-72-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a piperidine ring and a sulfanyl-methyl substituent attached to a 4-methoxyphenyl group makes it a versatile scaffold for the development of novel therapeutic agents.

The chemical structure of 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride consists of a piperidine core, which is a six-membered heterocyclic amine, linked to a sulfanyl-methyl group. This sulfanyl-methyl group is further connected to a 4-methoxyphenyl moiety, which introduces a hydroxyl group at the para position relative to the sulfur atom. This specific arrangement of functional groups enhances the compound's reactivity and binding affinity, making it an attractive candidate for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their broad spectrum of biological activities. Piperidine-based compounds have been investigated for their potential in treating various diseases, including neurological disorders, cardiovascular conditions, and infectious diseases. The< strong>4-methoxyphenyl substituent in this compound adds an additional layer of complexity, influencing its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride is its potential as a scaffold for drug development. The piperidine ring is known for its ability to mimic certain amino acid residues in biological targets, which can enhance binding affinity and selectivity. The sulfanyl-methyl group and the 4-methoxyphenyl moiety further contribute to the compound's ability to interact with biological receptors in unique ways.

Recent studies have demonstrated the efficacy of piperidine derivatives in modulating neurotransmitter systems. For instance, compounds with similar structures have been shown to interact with serotonin and dopamine receptors, making them promising candidates for treating depression and other mood disorders. The< strong>hydrochloride salt form of this compound ensures better solubility and stability, which are crucial factors for pharmaceutical applications.

The synthesis of 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl-methyl group and the 4-methoxyphenyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

In addition to its potential therapeutic applications, 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride has also been explored for its role in chemical biology research. Its unique structure allows researchers to investigate interactions with various biological targets, providing insights into drug-receptor binding mechanisms. This information is invaluable for designing more effective drugs with improved pharmacological profiles.

The< strong>CAS number 1864062-72-5 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The CAS registry number is also essential for regulatory purposes, ensuring compliance with international standards for chemical substances.

The future prospects of 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. By leveraging advanced computational methods and high-throughput screening techniques, researchers can accelerate the discovery of novel drug candidates based on this scaffold.

In conclusion, 3-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine hydrochloride (CAS No. 1864062-72-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug development. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in addressing various health challenges worldwide.